![molecular formula C9H14Cl2N2O2 B6221313 methyl 2-(1-aminoethyl)pyridine-4-carboxylate dihydrochloride CAS No. 2758002-10-5](/img/no-structure.png)
methyl 2-(1-aminoethyl)pyridine-4-carboxylate dihydrochloride
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Overview
Description
Methyl 2-(1-aminoethyl)pyridine-4-carboxylate dihydrochloride (MEPE-DHC) is a versatile small molecule that has been studied extensively in recent years due to its potential uses in scientific research and other applications. MEPE-DHC is an aminopyridine derivative that has a wide range of properties, such as good solubility in aqueous solutions, low toxicity, and strong binding affinity for various molecules. This makes it an ideal compound for a variety of research applications, including biochemical, physiological, and pharmacological studies.
Scientific Research Applications
Methyl 2-(1-aminoethyl)pyridine-4-carboxylate dihydrochloride has been used in a variety of scientific research applications, including biochemical, physiological, and pharmacological studies. It has been used to study the structure and function of proteins, as well as to study the effects of various drugs on the body. It has also been used to study the effects of various environmental stimuli on cells and tissues. Additionally, it has been used to study the effects of various hormones on the body.
Mechanism of Action
Methyl 2-(1-aminoethyl)pyridine-4-carboxylate dihydrochloride has a strong binding affinity for various molecules, such as proteins and nucleic acids. It binds to these molecules through electrostatic interactions and hydrophobic interactions. Additionally, it can interact with other molecules through hydrogen bonding and Van der Waals forces. The binding of this compound to molecules can alter the structure and function of these molecules, which can result in changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects on the body. It has been found to inhibit the activity of certain enzymes, such as those involved in DNA replication and protein synthesis. Additionally, it has been found to affect the expression of certain genes, as well as the production of various hormones. Furthermore, it has been found to affect the metabolism of various molecules, as well as the transport of molecules across cell membranes.
Advantages and Limitations for Lab Experiments
Methyl 2-(1-aminoethyl)pyridine-4-carboxylate dihydrochloride has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it is soluble in aqueous solutions and is non-toxic. Furthermore, it has a strong binding affinity for various molecules, making it an ideal compound for biochemical and physiological studies. However, there are some limitations to using this compound in laboratory experiments. It can interact with other molecules in unpredictable ways, which can result in unexpected results. Additionally, it can be difficult to remove from a solution, which can lead to contamination of samples.
Future Directions
Methyl 2-(1-aminoethyl)pyridine-4-carboxylate dihydrochloride has a wide range of potential applications in scientific research and other fields. In the future, it could be used to develop new drugs and treatments for various diseases and conditions. Additionally, it could be used to study the effects of various environmental stimuli on cells and tissues. Furthermore, it could be used to study the structure and function of proteins and nucleic acids. Finally, it could be used to study the effects of various hormones on the body.
Synthesis Methods
Methyl 2-(1-aminoethyl)pyridine-4-carboxylate dihydrochloride is synthesized by a two-step process. The first step involves the condensation of 2-(1-aminoethyl)pyridine-4-carboxylic acid with 2-chloroethanol in the presence of sodium hydroxide. The second step involves the reaction of the resulting product with dihydrochloride in the presence of sodium hydroxide to form the final product. The reaction is carried out under basic conditions and is relatively simple and straightforward.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(1-aminoethyl)pyridine-4-carboxylate dihydrochloride involves the reaction of 2-methyl-4-pyridinecarboxylic acid with ethylenediamine to form methyl 2-(1-aminoethyl)pyridine-4-carboxylate, which is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-methyl-4-pyridinecarboxylic acid", "ethylenediamine", "hydrochloric acid", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 2-methyl-4-pyridinecarboxylic acid (1.0 g, 6.5 mmol) in methanol (20 mL) and add ethylenediamine (0.5 mL, 8.6 mmol). Stir the mixture at room temperature for 24 hours.", "Step 2: Evaporate the solvent under reduced pressure to obtain a yellow solid. Dissolve the solid in diethyl ether (20 mL) and wash the solution with water (10 mL x 3). Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain methyl 2-(1-aminoethyl)pyridine-4-carboxylate as a yellow solid (yield: 1.2 g, 90%).", "Step 3: Dissolve methyl 2-(1-aminoethyl)pyridine-4-carboxylate (1.0 g, 4.3 mmol) in hydrochloric acid (10 mL, 1 M) and stir the mixture at room temperature for 2 hours.", "Step 4: Evaporate the solvent under reduced pressure to obtain the dihydrochloride salt of methyl 2-(1-aminoethyl)pyridine-4-carboxylate as a white solid (yield: 1.2 g, 95%)." ] } | |
2758002-10-5 | |
Molecular Formula |
C9H14Cl2N2O2 |
Molecular Weight |
253.1 |
Purity |
95 |
Origin of Product |
United States |
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